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Get Quote

The ability to precisely control plant growth is a cornerstone of agricultural productivity and

fundamental plant science research. At the heart of this control lies the phytohormone auxin,

the master regulator of plant development. The directed, cell-to-cell movement of auxin, known

as polar auxin transport, creates localized concentration gradients that orchestrate everything

from embryogenesis to root architecture and tropic responses.[1][2][3] Understanding and

manipulating this transport system offers a powerful strategy for influencing plant morphology

and physiology. This guide provides a deep technical dive into Chlorflurenol-methyl, a synthetic

molecule that has become an invaluable chemical tool for dissecting the intricate machinery of

auxin transport.

The Polar Auxin Transport System: A Cellular
Perspective
To appreciate the action of an inhibitor, one must first understand the system it targets. Polar

auxin transport is a sophisticated, energy-dependent process facilitated by the coordinated

action of specialized influx and efflux carrier proteins embedded in the plasma membrane.[2][4]
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The Chemiosmotic Hypothesis: The process is driven by the pH gradient between the acidic

cell wall (apoplast, pH ~5.5) and the neutral cytoplasm (pH ~7). In the apoplast, a portion of

the primary auxin, indole-3-acetic acid (IAA), becomes protonated (IAAH) and can diffuse

passively across the plasma membrane. However, in the neutral cytoplasm, IAA is

deprotonated to its anionic form (IAA⁻), trapping it within the cell.[4]

Influx Carriers: The AUXIN1/LIKE-AUX1 (AUX/LAX) family of proteins actively transports the

anionic IAA⁻ from the apoplast into the cell, enhancing auxin uptake.[2][4]

Efflux Carriers: The directional, cell-to-cell movement of auxin is primarily controlled by the

PIN-FORMED (PIN) family of efflux carriers.[5][6][7] These proteins are often localized

asymmetrically on the plasma membrane, pumping auxin out of the cell in a specific

direction. This polar localization of PIN proteins determines the vector of auxin flow through

plant tissues.[5][8] Another family of efflux carriers, the ABCB/PGP transporters, also

contributes to this process.[2]

The dynamic regulation of the subcellular location and activity of these carriers is what allows

the plant to form the auxin gradients necessary for development.[5][9]
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Caption: Simplified model of polar auxin transport between two plant cells.

Chlorflurenol-methyl: A Molecular Profile
Chlorflurenol-methyl is a synthetic plant growth regulator belonging to the morphactin class.[10]

These substances are characterized by their profound effects on plant morphology, primarily
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through the disruption of polar auxin transport.[11][12]

Property Value Source

IUPAC Name
methyl 2-chloro-9-

hydroxyfluorene-9-carboxylate
[10][13]

Synonyms
Chlorflurenol methyl ester,

Morphactin, Curbiset, Maintain
[10][13]

CAS Number 2536-31-4 [13][14][15]

Molecular Formula C₁₅H₁₁ClO₃ [10][13][15]

Molecular Weight 274.70 g/mol [13][15]

Physical State
White to light yellow/brown

crystals/solid
[16][17]

Solubility

Low in water; soluble in

organic solvents like ethanol

and isopropanol.

[11][14][17]

Stability

Stable under general storage;

sensitive to strong acids,

bases, and light.

[17]

Mechanism of Action: Disrupting the Flow
Chlorflurenol-methyl acts as a potent, non-competitive inhibitor of polar auxin transport.[4] Its

primary mode of action is the disruption of auxin efflux from the cell, targeting the function of

PIN proteins and other efflux machinery.[11][12]

Unlike competitive inhibitors that might block the auxin binding site, chlorflurenol-methyl and

other "phytotropins" are thought to bind to a different regulatory site on the efflux carrier

complex.[4][18][19] This binding interferes with the conformational changes or regulatory

processes required for the transporter to move auxin across the membrane. This inhibition

leads to several key downstream physiological effects:
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Loss of Apical Dominance: By hindering the downward flow of auxin from the apical bud, the

inhibitory signal on lateral buds is removed, promoting branching and a bushy phenotype.

[17]

Inhibition of Gravitropism: Gravitropic responses in roots and shoots depend on the rapid,

gravity-induced redistribution of auxin. By blocking this transport, chlorflurenol-methyl can

cause organs to lose their ability to orient with respect to gravity.[20][21]

Growth Retardation: It inhibits the mitosis of apical meristems and slows cell division, leading

to reduced internode elongation.[17]
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Caption: Chlorflurenol-methyl inhibits the PIN-mediated efflux of auxin.

Experimental Frameworks for Utilizing
Chlorflurenol-methyl
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Chlorflurenol-methyl is a powerful tool for probing the function of the auxin transport system.

Below is a generalized protocol for a classic auxin transport inhibition assay.

Protocol: Root Gravitropism Inhibition Assay in
Arabidopsis thaliana
This assay provides a clear physiological readout of polar auxin transport inhibition.

1. Materials and Reagents:

Arabidopsis thaliana seeds (e.g., Col-0 wild-type).

Growth medium: 0.5X Murashige and Skoog (MS) agar plates with 1% sucrose.

Chlorflurenol-methyl stock solution (e.g., 10 mM in DMSO).

Sterile water and DMSO (for control plates).

Petri dishes (square, 100x100 mm).

Growth chamber or incubator with controlled light and temperature (e.g., 22°C, 16h light/8h

dark).

2. Step-by-Step Methodology:

Seed Sterilization and Plating:

Surface sterilize Arabidopsis seeds (e.g., with 70% ethanol followed by bleach and sterile

water rinses).

Resuspend seeds in sterile 0.1% agar and sow them in a line on the surface of MS agar

plates.

Plate Preparation:

Prepare MS agar medium and autoclave.

Cool the medium to ~50-60°C.
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Add Chlorflurenol-methyl stock solution to the desired final concentration (e.g., 1 µM, 5

µM, 10 µM).

Prepare a vehicle control plate by adding an equivalent volume of DMSO.

Prepare a negative control plate with no additions.

Pour the media into sterile square petri dishes and allow them to solidify.

Germination and Growth:

Seal the plates and stratify the seeds at 4°C for 2-3 days in the dark to synchronize

germination.

Transfer plates to a growth chamber and orient them vertically to allow roots to grow

downwards along the agar surface.

Grow seedlings for 4-5 days.

Gravitropic Stimulation:

Once seedlings have developed primary roots of sufficient length, rotate the plates 90

degrees.

Mark the position of the root tips at the time of rotation.

Data Acquisition and Analysis:

Return the plates to the growth chamber in their new orientation.

Allow roots to grow for another 24-48 hours.

Capture high-resolution images of the plates.

Using image analysis software (e.g., ImageJ), measure the angle of root curvature relative

to the new gravity vector for each seedling.

Compare the root curvature angles between the control and Chlorflurenol-methyl-treated

seedlings. A significant reduction in the curvature angle indicates inhibition of polar auxin
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transport.

6. Expected Results:

Control (DMSO): Roots will exhibit a strong gravitropic response, bending downwards at an

angle approaching 90 degrees.

Chlorflurenol-methyl: Roots will show a dose-dependent reduction in gravitropic curvature,

appearing to grow straight or at a shallow angle relative to their orientation at the time of

rotation.

Experimental Workflow Diagram
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Caption: Workflow for an Arabidopsis root gravitropism inhibition assay.

Applications in Research and Agriculture
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Chlorflurenol-methyl's potent effects have been leveraged in both basic research and applied

agricultural settings.
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Application /
Research Area

Model Organism /
Crop

Key Findings &
Use

Reference(s)

Dissecting

Gravitropism
Arabidopsis thaliana

Pharmacologically

phenocopies auxin

transport mutants

(e.g., aux1),

demonstrating the

critical role of auxin

influx/efflux in root

gravity response.

[20][21]

Plant Growth

Regulation

Potato, Radish, Sweet

Potato

Inhibits main stem

growth, promoting the

expansion of

underground tubers

and increasing yield.

[17]

Horticulture Pineapple

Promotes the growth

of pineapple fruit buds

("sliplets") for

vegetative

propagation.

[17][22]

Turf Management Grasses, Weeds

Used as a growth

retardant to reduce

the frequency of

mowing.

[10]

Metabolic Studies Tomato

Shown to influence

carbohydrate and

protein metabolism,

though effects can be

complex and stage-

dependent.

[23]

Herbicide Broadleaf weeds,

shrubs

Used for post-

emergent weed

control, often in

[12][16][24]
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combination with other

herbicides.

Limitations and Critical Considerations
As with any chemical inhibitor, robust experimental design requires an awareness of the

compound's limitations.

Specificity and Off-Target Effects: While a potent auxin transport inhibitor, Chlorflurenol-

methyl is not entirely specific. As a morphactin, it can have broad physiological effects,

including influencing enzyme activities and metabolism.[23] High concentrations can lead to

general phytotoxicity.[25] Therefore, it is crucial to perform dose-response experiments to

identify the lowest effective concentration that elicits the desired response without causing

widespread stress or toxicity.

Commercial Formulations: Chlorflurenol-methyl is often sold in commercial formulations

(e.g., emulsifiable concentrates) that contain solvents and surfactants.[16][26] For controlled

laboratory experiments, researchers should use a pure, analytical-grade compound to avoid

confounding effects from these other ingredients.

Environmental Persistence: While not expected to be highly persistent in the environment, its

use as an herbicide and growth regulator is subject to regulatory evaluation to assess risks

to non-target organisms.[16][24][27]

Conclusion
Chlorflurenol-methyl remains a cornerstone tool for the study of polar auxin transport. Its ability

to rapidly and effectively disrupt this fundamental process allows researchers to probe the

physiological consequences of altered auxin distribution in a way that is complementary to

genetic approaches. By understanding its mechanism of action, applying it in carefully

controlled experimental frameworks, and acknowledging its limitations, scientists can continue

to leverage Chlorflurenol-methyl to unravel the complex signaling networks that govern plant

growth and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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